Cas no 155064-25-8 (Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester)

Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester structure
155064-25-8 structure
Product Name:Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester
CAS No:155064-25-8
MF:C15H21F3O3S
MW:338.385654211044
CID:106830
PubChem ID:14938656
Update Time:2025-04-18

Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester
    • (3,5-ditert-butylphenyl) trifluoromethanesulfonate
    • (3,5-di-tert-butylphenyl) trifluoromethanesulfonate
    • 3,5-bis(1,1-dimethylethyl)phenyl trifluoromethanesulfonate
    • 3,5-di-tert-butylphenyl triflate
    • Methanesulfonic acid,trifluoro-,3,5-bis(1,1-dimethylethyl)phenyl ester
    • 3 5-DI-TERT-BUTYLPHENYL TRIFLUOROMETHAN&
    • SCHEMBL1723540
    • 3,5-Di-tert-butylphenyl trifluoromethanesulfonate
    • 3,5-Bis(2-Methyl-2-Propanyl)Phenyl Trifluoromethanesulfonate
    • 3,5-Di-tert-butylphenyl trifluoromethan
    • AKOS015916370
    • 155064-25-8
    • DTXSID50565755
    • 3,5-Di-tert-butylphenyl trifluoromethanesulfonate, 97%
    • Inchi: 1S/C15H21F3O3S/c1-13(2,3)10-7-11(14(4,5)6)9-12(8-10)21-22(19,20)15(16,17)18/h7-9H,1-6H3
    • InChI Key: NMKZEDAODGHHEC-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 338.11600
  • Monoisotopic Mass: 338.11635019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 24-29 °C(lit.)
  • Flash Point: >230 °F
  • PSA: 51.75000
  • LogP: 5.59080
  • Solubility: Not determined

Methanesulfonic acid,1,1,1-trifluoro-, 3,5-bis(1,1-dimethylethyl)phenyl ester Security Information

  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Safety Term:S26
  • Risk Phrases:R36
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